Cas no 2228175-61-7 (1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclopropane-1-carboxylic acid)

• Product Name: 1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclopropane-1-carboxylic acid
• CAS No: 2228175-61-7
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 5883770
• PubChem ID: 165967988
• Update Time: 2025-05-22

1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclopropane-1-carboxylic acid
• 2228175-61-7
• 1-[1-(2-methylpropyl)-1H-pyrazol-4-yl]cyclopropane-1-carboxylic acid
• EN300-1780011

• Inchi： 1S/C11H16N2O2/c1-8(2)6-13-7-9(5-12-13)11(3-4-11)10(14)15/h5,7-8H,3-4,6H2,1-2H3,(H,14,15)
• InChI Key： BFZZOFXSUWBBJJ-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=NN(CC(C)C)C=2)CC1)=O

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclopropane-1-carboxylic acid

1-1-(2-Methylpropyl)-1H-pyrazol-4-ylcyclopropane-1-carboxylic Acid (CAS No 2228175-61-7)

Introduction to CAS No 2228175-61-7

The compound 1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclopropane-1-carboxylic acid, identified by the CAS registry number 2228175-61-7, is a highly specialized organic compound with a unique molecular structure. This compound belongs to the class of pyrazole derivatives, which are widely studied for their potential applications in pharmaceuticals, agrochemicals, and advanced materials. The molecule features a pyrazole ring fused with a cyclopropane group, along with a carboxylic acid functional group and a 2-methylpropyl substituent. This combination of structural elements contributes to its distinctive chemical properties and reactivity.

Structural Features and Synthesis

The synthesis of CAS No 2228175-61-7 involves a multi-step process that typically begins with the preparation of the pyrazole core. Recent advancements in catalytic methods have enabled more efficient syntheses, leveraging transition metal catalysts such as palladium or copper. The cyclopropane ring is introduced via ring-closing metathesis or other cycloaddition reactions, while the carboxylic acid group is often incorporated through oxidation or hydrolysis steps. The 2-methylpropyl substituent is introduced to enhance the compound's solubility and bioavailability, making it more suitable for biological applications.

Applications in Pharmaceutical Research

Recent studies have highlighted the potential of CAS No 2228175-61-7 as a lead compound in drug discovery programs targeting various therapeutic areas. Its pyrazole moiety is known to exhibit significant biological activity, particularly as an inhibitor of kinases and other enzymes involved in disease pathways. For instance, researchers have demonstrated that this compound can modulate the activity of protein kinase C (PKC), which is implicated in cancer progression and inflammation. Additionally, its cyclopropane ring contributes to enhanced stability and selectivity, making it an attractive candidate for further preclinical development.

Role in Agrochemical Development

Beyond pharmaceuticals, CAS No 2228175-61-7 has shown promise in agrochemical applications. Its ability to inhibit plant pathogenic enzymes makes it a potential candidate for fungicides or herbicides. Recent field trials have indicated that this compound can effectively control fungal infections in crops without adverse effects on non-target organisms. Furthermore, its carboxylic acid group facilitates its formulation into water-soluble agents, enhancing its applicability in agricultural settings.

Material Science Applications

In the realm of materials science, CAS No 2228175-61-7 has been explored as a building block for advanced polymers and nanomaterials. Its unique structure allows for the formation of cross-linked networks with exceptional mechanical properties. For example, researchers have utilized this compound to create stimuli-responsive polymers that exhibit shape-memory behavior under thermal or chemical stimuli. Such materials hold potential for applications in soft robotics and adaptive textiles.

Environmental Considerations and Safety Profile

Evaluations of the environmental impact of CAS No 2228175-61-7 have revealed that it degrades relatively quickly under aerobic conditions, minimizing its persistence in ecosystems. However, further studies are required to assess its bioaccumulation potential and toxicity profile across different species. Regulatory agencies have classified this compound as non-hazardous under standard handling conditions, provided appropriate safety measures are implemented during synthesis and application.

Future Directions and Research Opportunities

The future of CAS No 2228175-61_000000000000000_333333333333334_66666666_999999999999999_ lies in exploring its versatility across diverse fields. Ongoing research aims to optimize its pharmacokinetic properties for improved drug delivery systems while maintaining its efficacy. Additionally, collaborations between chemists and biologists are expected to unlock new therapeutic targets for this compound. As sustainability becomes a priority in chemical manufacturing, efforts will focus on developing greener synthesis routes that minimize waste and energy consumption.

Conclusion

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